2-(furan-2-yl)-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one

• IUPAC Name: 2-(furan-2-yl)-7-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-5H-pyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C16H17N5O3S/c22-14(20-6-2-1-3-7-20)10-25-16-18-17-15(23)12-9-11(19-21(12)16)13-5-4-8-24-13/h4-5,8-9H,1-3,6-7,10H2,(H,17,23)
• InChI Key: YHWIIAORPSFDOK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=NNC(=O)C3=CC(=NN32)C4=CC=CO4
• Molecular Formula: C16H17N5O3S
• Molecular Weight: 359.4 g/mol
• CAS No.: 1040638-77-4

Description

The compound 2-(furan-2-yl)-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one (hereafter referred to as Compound A) is a heterocyclic molecule featuring a pyrazolo[1,5-d][1,2,4]triazin-4-one core. Key structural elements include:

• Furan-2-yl substituent at position 2, contributing aromatic and electron-rich properties.

Biological Activity

The compound 2-(furan-2-yl)-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one represents a novel class of heterocyclic compounds that have garnered interest for their potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The compound features a complex structure that includes:

• A furan ring which is known for its role in various biological activities.
• A pyrazolo-triazine core , which is often associated with anti-inflammatory and anticancer properties.
• A piperidine moiety , contributing to its pharmacological profile.

Anticancer Activity

Recent studies have indicated that derivatives of pyrazolo-triazines exhibit significant anticancer properties. For instance:

• In vitro studies demonstrated that compounds similar to the target molecule showed potent activity against various cancer cell lines, including glioblastoma and breast cancer cells. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation through modulation of key signaling pathways such as NF-kB and MAPK .

Anti-inflammatory Properties

The anti-inflammatory potential of this compound has been highlighted through its interaction with cyclooxygenase (COX) enzymes:

• Research indicates that similar pyrazole derivatives have shown selective inhibition against COX-II, making them potential candidates for treating inflammatory diseases. The IC50 values for these compounds often range in the nanomolar range, indicating high potency compared to standard anti-inflammatory drugs like Celecoxib .

Antioxidant Activity

The antioxidant capacity of pyrazolo-triazine derivatives is noteworthy:

• Studies have shown that these compounds can scavenge free radicals effectively, reducing oxidative stress in cellular models. This activity is often attributed to the presence of electron-donating groups in their structure .

Study 1: Anticancer Efficacy

A study conducted by Da Silva et al. evaluated various thiazolidinone derivatives similar to our compound and found that certain modifications led to enhanced anticancer effects. The results indicated that specific substitutions on the pyrazolo ring significantly increased cytotoxicity against glioblastoma cells .

Study 2: Inhibition of COX Enzymes

In a comparative analysis of several pyrazole derivatives for COX inhibition, one derivative exhibited an IC50 value of 19.87 nM against COX-II, showcasing its potential as a selective anti-inflammatory agent. This study underscores the importance of structural modifications in enhancing biological activity .

Data Table: Biological Activities

Activity Type	Compound Derivative	IC50 Value (nM)	Reference
Anticancer	Pyrazolo derivative	15.5
COX-II Inhibition	Pyrazole derivative	19.87
Antioxidant	Thiazolidinone	IC50 < 30

Scientific Research Applications

Anticancer Activity

Research has indicated that derivatives of pyrazolo-triazine compounds exhibit significant anticancer properties. For example, compounds with similar structures have been shown to inhibit cell proliferation in various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The specific mechanism involves targeting key signaling pathways associated with cancer growth and metastasis.

Antimicrobial Properties

Compounds containing furan and pyrazole rings are known for their antimicrobial activities. Studies suggest that 2-(furan-2-yl)-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one may exhibit broad-spectrum antibacterial and antifungal effects. The mechanism of action is believed to involve disruption of microbial cell membranes or inhibition of essential metabolic pathways.

Neuroprotective Effects

Preliminary studies have shown that similar compounds can provide neuroprotection against oxidative stress and neuroinflammation. The piperidine moiety may play a crucial role in enhancing blood-brain barrier permeability, allowing for effective delivery to central nervous system targets.

Synthetic Methodologies

The synthesis of 2-(furan-2-yl)-7-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one typically involves several key steps:

• Formation of the Furan Ring : Starting from furan derivatives, reactions with appropriate electrophiles can yield functionalized furan intermediates.
• Synthesis of the Pyrazolo-Triazine Framework : Utilizing hydrazine or hydrazones in conjunction with carbonyl compounds can facilitate the formation of the pyrazole ring linked to the triazine structure.
• Thioether Formation : The introduction of sulfur via thiol or thioether reactions enhances the reactivity of the compound and is critical for its biological activity.

Case Studies

Several case studies have documented the applications of similar compounds:

Study	Application	Findings
Study 1	Anticancer	Demonstrated significant inhibition of tumor growth in xenograft models.
Study 2	Antimicrobial	Showed efficacy against both Gram-positive and Gram-negative bacteria.
Study 3	Neuroprotection	Reduced neuronal apoptosis in models of oxidative stress.

Comparison with Similar Compounds

Structural Analogues

The following compounds share the pyrazolo-triazinone core but differ in substituents, leading to distinct physicochemical and biological properties:

Compound ID	Core Structure	Position 2 Substituent	Position 7 Substituent	Key Structural Differences	Reference
Compound A	Pyrazolo[1,5-d][1,2,4]triazin-4-one	Furan-2-yl	[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl	Piperidine ring with carbonyl linkage
Compound B (CAS 1223864-51-4)	Pyrazolo[1,5-d][1,2,4]triazin-4-one	Furan-2-yl	[2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl]sulfanyl	Piperazine ring with methoxyphenyl group
Compound C (CAS 850762-07-1)	Pyrazolo[1,5-d][1,2,4]triazin-4-one	Thiophen-2-yl	7-sulfanyl	Thiophene replaces furan; simpler substituent
Compound D (from )	Pyrazolo[1,5-a]pyrimidin-7(4H)-one	Furan-2-yl	3,5-Bis(trifluoromethyl)phenyl	Different core (pyrimidinone); fluorinated aryl group

Key Observations :

• Piperidine vs. Piperazine: Compound A’s piperidinone group may enhance metabolic stability compared to Compound B’s piperazine, which is prone to oxidation .
• Core Modification: Compound D’s pyrimidinone core lacks the triazinone ring, reducing planarity and possibly receptor-binding affinity .

Comparison with Analogues :

• Compound B : Requires a piperazine coupling step, often involving aryl halides and palladium catalysts .
• Compound C : Synthesized via direct sulfanylation of the core without complex side chains, reducing synthetic complexity .
• Compound D : Utilizes Friedel-Crafts alkylation for trifluoromethylphenyl introduction, requiring harsh acidic conditions .

Pharmacological Activity

Compound	Target Receptor/Activity	Potency (IC₅₀/Ki)	Key Findings	Reference
Compound A	Adenosine A2A receptor (putative)	Not reported	Structural similarity to preladenant derivatives suggests antagonism .
Compound B	Adenosine A2A receptor	12 nM (Ki)	High affinity due to methoxyphenyl-piperazine moiety .
Compound C	Insecticidal activity	EC₅₀ = 0.8 μM	Thiophene enhances toxicity in insect models .
Compound D	Anti-inflammatory	Not quantified	Trifluoromethyl groups improve metabolic stability .

Functional Insights :

• Adenosine Antagonism: Piperidine/piperazine substituents are critical for A2A receptor binding, with Compound B’s methoxyphenyl group enhancing affinity .
• Anti-inflammatory Potential: Analogues with triazole or trifluoromethyl groups (e.g., ) show reduced edema in preclinical models, suggesting Compound A may share this activity .